Cas no 125736-37-0 (9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 2-bromo-, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2R,6R)-rel-)

• Product Name: 9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 2-bromo-, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2R,6R)-rel-
• CAS No: 125736-37-0
• MF: C₁₅H₂₄BrNO₄
• MW: 362.259364128113
• CID: 235736
• PubChem ID: 180376
• Update Time: 2025-04-19

9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 2-bromo-, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 2-bromo-, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2R,6R)-rel-
• 5-O-tert-butyl 9-O-methyl 5-bromo-9-azabicyclo[4.2.1]nonane-5,9-dicarboxylate
• 9-Azabicyclo(4.2.1)nonane-2,9-dicarboxylic acid, 2-bromo-, 9-(1,1-dimethylethyl) 2-methyl ester, endo-
• DTXSID30925257
• 9-tert-butyl 2-methyl 2-bromo-9-azabicyclo[4.2.1]nonane-2,9-dicarboxylate
• 125736-37-0

• Inchi： 1S/C15H24BrNO4/c1-14(2,3)21-13(19)17-10-6-5-9-15(16,12(18)20-4)11(17)8-7-10/h10-11H,5-9H2,1-4H3
• InChI Key： LELPQEPATWWEOQ-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OC)CCCC2CCC1N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 361.08892
• Monoisotopic Mass: 361.088871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.345
• Boiling Point: 391.1°Cat760mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.52
• PSA: 55.84